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Compound of Interest

Compound Name: 2-Chloro-5-phenoxyaniline

Cat. No.: B8346846

Get Quote

Executive Summary
2-Chloro-5-phenoxyaniline is a specialized aromatic building block used primarily in the

synthesis of small-molecule inhibitors targeting epigenetic regulators (specifically BET

bromodomains) and kinase signaling pathways. Its structural value lies in its dual functionality:

the 2-chloro group provides steric control (forcing non-planar conformations) and electronic

deactivation, while the 5-phenoxy moiety serves as a lipophilic anchor, capable of penetrating

deep hydrophobic pockets (e.g., the WPF shelf in bromodomains).
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Compound Property Data

CAS Number 74865-98-8

Molecular Formula C₁₂H₁₀ClNO

Molecular Weight 219.67 g/mol

Key Functionality

Primary aniline (nucleophile), Aryl chloride

(coupling partner), Phenoxy ether (hydrophobic

tail)

Primary Application
Intermediate for BET Bromodomain Inhibitors

(e.g., cancer therapy)

Synthetic Utility & Manufacturing
The synthesis of 2-Chloro-5-phenoxyaniline is non-trivial due to the need to install the

phenoxy ether without affecting the oxidation state of the amine or the integrity of the chlorine

atom.

Primary Synthesis Route: Copper-Catalyzed Ullmann
Coupling
The most robust laboratory-scale method involves the O-arylation of 3-amino-4-chlorophenol

with iodobenzene. This route avoids the harsh reduction steps required by nitro-precursor

methods and preserves the sensitive chloro-substituent.

Reaction Logic:

Ligand (Picolinic Acid): Stabilizes the Cu(I) species, allowing the coupling to proceed at lower

temperatures (80–100°C) compared to traditional Ullmann conditions (>150°C), preventing

dechlorination.

Base (K₃PO₄): Mild enough to deprotonate the phenol (pKa ~10) without interfering with the

aniline.

Step-by-Step Experimental Protocol
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Based on Patent AU 2014348191 B2 methodologies.

Preparation: Heat gun-dry a 100-mL round-bottom flask and equip with a magnetic stir bar

and argon inlet.

Charging: Add the following solids:

3-Amino-4-chlorophenol: 2.0 g (13.93 mmol)[1]

Potassium phosphate (K₃PO₄): 5.91 g (27.9 mmol)[1]

Copper(I) iodide (CuI): 0.133 g (0.697 mmol) [5 mol%]

Picolinic acid: 0.171 g (1.393 mmol) [10 mol%]

Solvent Addition: Add Dimethylsulfoxide (DMSO) (28 mL) and Iodobenzene (3.41 g, 16.72

mmol).

Reaction: Purge with argon, seal, and heat to 90°C for 18–24 hours. Monitor by LC-MS for

the consumption of the phenol.

Workup:

Cool to room temperature.[2][3]

Dilute with water (100 mL) and extract with Ethyl Acetate (3 x 50 mL).

Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[4]

Purification: Flash chromatography (Hexanes/Ethyl Acetate gradient).

Visualization of Synthesis Pathway
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Mechanism Note

3-Amino-4-chlorophenol
(Core Scaffold)

CuI (cat), Picolinic Acid
K3PO4, DMSO, 90°C

Iodobenzene
(Aryl Donor)

2-Chloro-5-phenoxyaniline
(Target)

Ullmann O-Arylation

Picolinic acid ligand prevents
oxidative dechlorination of the ring.

Click to download full resolution via product page

Caption: Cu-catalyzed Ullmann coupling utilizing picolinic acid to selectively arylate the phenol

position.[2]

Medicinal Chemistry Applications
BET Bromodomain Inhibition
The primary high-value application of 2-Chloro-5-phenoxyaniline is as a pharmacophore

fragment in BET (Bromodomain and Extra-Terminal) inhibitors. These drugs target proteins like

BRD4, which regulate the expression of oncogenes such as c-Myc.

Structural Role: The aniline nitrogen serves as a linker attachment point (typically forming a

urea or amide).

Pharmacophore Mapping:

The 5-Phenoxy Group: Extends into the "WPF shelf" (a hydrophobic region defined by

Trp-Pro-Phe residues) of the bromodomain binding pocket. This interaction is critical for

high-affinity binding and selectivity over other bromodomains.

The 2-Chloro Group: Induces a torsion angle between the aniline ring and the attached

linker. This "twist" pre-organizes the molecule into a bioactive conformation, reducing the

entropy penalty upon binding.
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Kinase Inhibitors (Type II)
The 2-chloro-5-phenoxy scaffold is bioisosteric to the diaryl ether moieties found in Type II

kinase inhibitors (e.g., Sorafenib derivatives).

Mechanism: The phenoxy group occupies the hydrophobic "back pocket" adjacent to the ATP

binding site (the DFG-out conformation).

Electronic Effect: The electron-withdrawing chlorine atom at the ortho-position lowers the

pKa of the aniline nitrogen, modulating the hydrogen bond donor capability if converted to a

urea.

Visualization of Pharmacophore Interactions
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Caption: Pharmacophore mapping of the molecule within the binding pocket of BET

bromodomain proteins.

Critical Quality Attributes (CQA) for Drug
Development
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When using 2-Chloro-5-phenoxyaniline as a GMP intermediate, the following impurities must

be controlled:

Impurity Origin Control Strategy

3-Amino-4-chlorophenol Unreacted starting material
Monitor via HPLC (Polarity

difference allows separation).

Dechlorinated Analog Side reaction (Pd/Cu catalysis)

Avoid high temperatures

(>110°C); use mild ligands like

picolinic acid.

Bis-arylated Amine Over-reaction (N-arylation)

Use excess base carefully; the

aniline is less nucleophilic than

the phenoxide, but N-arylation

can occur if the phenol is

consumed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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